2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H20ClN5O4S/c1-31-17-8-7-16(11-18(17)32-2)24-20(29)12-27-22(30)28-19(25-27)9-10-21(26-28)33-13-14-3-5-15(23)6-4-14/h3-11H,12-13H2,1-2H3,(H,24,29)
• InChI Key: ACHDQBSYBMZHBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SCC4=CC=C(C=C4)Cl)OC
• Molecular Formula: C22H20ClN5O4S
• Molecular Weight: 485.9 g/mol

Description

2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H20ClN5O4S and its molecular weight is 485.94. The purity is usually 95%.
BenchChem offers high-quality 2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(3,4-dimethoxyphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-((4-chlorobenzyl)thio)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)-N-(3,4-dimethoxyphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on heterocyclic compounds such as [1,2,4]triazolo[4,3-b]pyridazine derivatives focuses on their synthesis and the exploration of their chemical properties. Studies have developed various synthetic routes to access a wide range of triazolopyridazine derivatives, highlighting the versatility of these heterocycles in medicinal chemistry. For example, the synthesis of novel pyridine and fused pyridine derivatives demonstrates the potential for structural modifications to enhance biological activities (Flefel et al., 2018).

Biological and Pharmacological Activities

Triazolopyridazine derivatives have been investigated for a variety of biological and pharmacological activities, including antimicrobial, antioxidant, and antiproliferative properties. For instance:

• Antimicrobial and Antioxidant Activities: Certain [1,2,4]triazolo[4,3-b]pyridazine derivatives exhibit significant antimicrobial and antioxidant activities, suggesting their potential use in developing new antimicrobial agents with added antioxidant benefits (Shakir et al., 2017).

• Antiproliferative Activity: Some derivatives have been shown to inhibit the proliferation of endothelial and tumor cells, indicating their potential application in cancer research and therapy (Ilić et al., 2011).